Cas no 14300-68-6 (dimethyl thiophene-2,3-dicarboxylate)

• Product Name: dimethyl thiophene-2,3-dicarboxylate
• CAS No: 14300-68-6
• MF: C₈H₈O₄S
• MW: 200.211721420288
• MDL: MFCD06203890
• CID: 49723
• PubChem ID: 598245
• Update Time: 2025-06-12

dimethyl thiophene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl thiophene-2,3-dicarboxylate
• 2,3-Thiophenedicarboxylicacid, dimethyl ester (7CI,8CI,9CI)
• Dimethyl 2,3-thiophenedicarboxylate
• 2,3-diMethyl thiophene-2,3-dicarboxylate
• Dimethyl thiophene-2,3-dicarboxylic acid
• 2,3-Thiophenedicarboxylic acid, 2,3-dimethyl ester
• DTXSID10344609
• AS-31480
• AC-5189
• FT-0733380
• A808002
• CGDDISBFSPJVPK-UHFFFAOYSA-N
• 14300-68-6
• AKOS015852099
• AMY17959
• MFCD06203890
• thiophene-2,3-dicarboxylic acid dimethyl ester
• Dimethyl 2,3-thiophenedicarboxylate #
• SCHEMBL70575
• 2,3-Thiophenedicarboxylic acid, dimethyl ester
• dimethyl thiophene dicarboxylate
• dimethyl thiophene-2,3-dicarboxylate 97%
• DB-030971

• MDL： MFCD06203890
• Inchi： 1S/C8H8O4S/c1-11-7(9)5-3-4-13-6(5)8(10)12-2/h3-4H,1-2H3
• InChI Key： CGDDISBFSPJVPK-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 200.01400
• Monoisotopic Mass: 200.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 252.6±20.0 °C at 760 mmHg
• Flash Point: 106.6±21.8 °C
• Refractive Index: 1.535
• PSA: 80.84000
• LogP: 1.32130
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

dimethyl thiophene-2,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on dimethyl thiophene-2,3-dicarboxylate

Recent Advances in the Application of Dimethyl Thiophene-2,3-dicarboxylate (CAS 14300-68-6) in Chemical Biology and Pharmaceutical Research

Dimethyl thiophene-2,3-dicarboxylate (CAS 14300-68-6) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic compounds. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of dimethyl thiophene-2,3-dicarboxylate as a precursor in the synthesis of thiophene-based kinase inhibitors. The research team utilized this compound to develop a series of derivatives targeting EGFR mutations, showing promising results in in vitro assays against non-small cell lung cancer cell lines. The structural flexibility of the thiophene ring system, combined with the carboxylate functionalities, allowed for optimal interactions with the kinase active site.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 14300-68-6 as a building block for novel antibacterial agents. The study focused on modifying the dicarboxylate moiety to create analogs with enhanced membrane permeability. Several derivatives exhibited potent activity against Gram-positive pathogens, including MRSA strains, with MIC values in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of dimethyl thiophene-2,3-dicarboxylate. A 2024 paper in Green Chemistry detailed a solvent-free, catalytic method for its synthesis using recyclable solid acid catalysts, achieving yields exceeding 90% while significantly reducing environmental impact compared to traditional methods. This development is particularly relevant for scale-up processes in pharmaceutical manufacturing.

The compound has also found applications in materials science for biomedical purposes. Recent work published in Biomaterials Science (2023) described its incorporation into biodegradable polymer matrices for controlled drug delivery systems. The thiophene moiety contributed to both the mechanical properties of the polymer and its ability to interact with certain therapeutic payloads, demonstrating the multifaceted utility of this chemical entity.

Looking forward, ongoing research is exploring the potential of dimethyl thiophene-2,3-dicarboxylate in targeted therapy approaches. Preliminary results from a multi-institutional study suggest that antibody-drug conjugates incorporating derivatives of this compound show selective cytotoxicity in tumor models while minimizing off-target effects. These findings, expected to be published in late 2024, could open new avenues in precision medicine applications.

In conclusion, the body of research surrounding CAS 14300-68-6 continues to expand, revealing new dimensions of its applicability in pharmaceutical development. Its role as a versatile synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as an important focus area for future drug discovery efforts. Researchers are encouraged to explore further modifications of this scaffold to unlock additional therapeutic potential.